![molecular formula C19H19Cl2N3O2S B278465 2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide](/img/structure/B278465.png)
2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide, also known as DCM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in cancer research, where it has been shown to inhibit the growth of cancer cells in vitro. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models. Additionally, this compound has been investigated for its potential use as a diagnostic tool in medical imaging due to its fluorescent properties.
Mechanism of Action
The mechanism of action of 2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. This inhibition leads to the activation of tumor suppressor genes and the inhibition of oncogenes, ultimately resulting in the inhibition of cancer cell growth. Inflammation is also believed to be inhibited by this compound through the suppression of pro-inflammatory cytokines and the activation of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells. In animal models, this compound has been shown to reduce inflammation and improve immune function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide in lab experiments is its versatility. This compound can be used in a variety of assays and experiments due to its ability to inhibit multiple pathways. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be cytotoxic at high concentrations, and therefore, caution must be taken when using it in experiments.
Future Directions
There are several future directions for the research of 2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide. One potential direction is the exploration of its use in combination with other anti-cancer agents. This compound has been shown to enhance the activity of other anti-cancer agents, and therefore, it may be useful in combination therapies. Additionally, further investigation into the mechanism of action of this compound may lead to the development of more targeted therapies. Finally, the use of this compound as a diagnostic tool in medical imaging may also be an area of future research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its versatility, ease of synthesis, and potential therapeutic benefits make it a promising compound for future research. However, caution must be taken when using this compound in experiments due to its potential toxicity. Further investigation into the mechanism of action and potential therapeutic uses of this compound may lead to the development of new and more effective treatments for various diseases.
Synthesis Methods
2,3-dichloro-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide can be synthesized through a multistep process involving the reaction of 2,3-dichlorobenzoyl chloride with morpholine, followed by the addition of N-(4-aminobenzyl)thiocarbamide. The final product is obtained through purification and isolation steps.
properties
Molecular Formula |
C19H19Cl2N3O2S |
---|---|
Molecular Weight |
424.3 g/mol |
IUPAC Name |
2,3-dichloro-N-[[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl]benzamide |
InChI |
InChI=1S/C19H19Cl2N3O2S/c20-16-3-1-2-15(17(16)21)18(25)23-19(27)22-14-6-4-13(5-7-14)12-24-8-10-26-11-9-24/h1-7H,8-12H2,(H2,22,23,25,27) |
InChI Key |
DZWXFJLWJABUHC-UHFFFAOYSA-N |
SMILES |
C1COCCN1CC2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C(=CC=C3)Cl)Cl |
Canonical SMILES |
C1COCCN1CC2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C(=CC=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.